Cas no 115873-09-1 (Benzoic acid,4,4'-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]bis[2-nitro- (9CI))

• Product Name: Benzoic acid,4,4'-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]bis[2-nitro- (9CI)
• CAS No: 115873-09-1
• MF: C₁₇H₈F₆N₂O₈
• MW: 482.244445800781
• CID: 130966
• PubChem ID: 14029052
• Update Time: 2025-10-31

Benzoic acid,4,4'-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]bis[2-nitro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4,4'-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]bis[2-nitro- (9CI)
• 2,2-Bis(4-carboxy-3-nitrophenyl)hexafluoropropane
• 2,2-BIS(4-CARBOXY-3-NITROPHENYL)HEXAFLUOROPROPANE 98
• 4-[2-(4-carboxy-3-nitrophenyl)-1,1,1,3,3,3-hexafluoropropan-2-yl]-2-nitrobenzoic acid
• 2,2,7-TRIMETHYL-2H-PYRANO[4,3-B]PYRAN-5-ONE
• 2,2-bis-(4-carboxy-3-nitrophenyl)-hexafluoropropane
• PC2193
• MFCD03412178
• AKOS025294124
• (4-Phenylbutan-2-yl)phosphinic acid
• SCHEMBL8942455
• HTFPTCABXGMXOB-UHFFFAOYSA-N
• DTXSID70554646
• 4-[2-(4-carboxy-3-nitro-phenyl)-1,1,1,3,3,3-hexakis(fluoranyl)propan-2-yl]-2-nitro-benzoic acid
• 115873-09-1
• Benzoic acid, 4,4'-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]bis[2-nitro- (9CI)
• 2,2-Bis(4-carboxy-3-nitrophenyl)hexafluoropropane 98%
• 4,4'-(Perfluoropropane-2,2-diyl)bis(2-nitrobenzoic acid)
• A803500
• Benzoic acid, 4,4'-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]bis[2-nitro-
• 4,4'-(1,1,1,3,3,3-Hexafluoropropane-2,2-diyl)bis(2-nitrobenzoic acid)

• Inchi： 1S/C17H8F6N2O8/c18-16(19,20)15(17(21,22)23,7-1-3-9(13(26)27)11(5-7)24(30)31)8-2-4-10(14(28)29)12(6-8)25(32)33/h1-6H,(H,26,27)(H,28,29)
• InChI Key： HTFPTCABXGMXOB-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(C1C=CC(C(=O)O)=C(C=1)[N+](=O)[O-])C1C=CC(C(=O)O)=C(C=1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 482.01800
• Monoisotopic Mass: 482.01848419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 739
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 166Ų

Experimental Properties

• PSA: 166.24000
• LogP: 5.35650

Benzoic acid,4,4'-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]bis[2-nitro- (9CI) Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/38
• Safety Instruction： S22
• Hazardous Material Identification：
• Risk Phrases：R36/38
• Safety Term：S22-26-36/37/39

Additional information on Benzoic acid,4,4'-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]bis[2-nitro- (9CI)

Research Brief on Benzoic acid,4,4'-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]bis[2-nitro- (9CI) (CAS: 115873-09-1)

Recent studies on the compound Benzoic acid,4,4'-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]bis[2-nitro- (9CI) (CAS: 115873-09-1) have highlighted its potential applications in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and nitro functional groups, has garnered attention due to its promising biological activities and chemical properties. The following brief synthesizes the latest findings and developments related to this compound.

The primary focus of recent research has been on elucidating the compound's mechanism of action and its potential as a bioactive molecule. Studies have demonstrated that the presence of nitro and trifluoromethyl groups enhances its reactivity and binding affinity to specific biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored its inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In addition to its biological activities, the compound's chemical stability and synthetic accessibility have been investigated. Researchers have developed optimized synthetic routes to produce Benzoic acid,4,4'-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]bis[2-nitro- (9CI) with high yields and purity. These advancements are critical for scaling up production and facilitating further pharmacological evaluations. The compound's stability under various physiological conditions has also been assessed, confirming its suitability for in vivo studies.

Another significant area of research involves the compound's potential applications in drug delivery systems. Due to its unique chemical structure, it has been explored as a carrier or modifier for targeted drug delivery. Preliminary results indicate that it can enhance the solubility and bioavailability of poorly water-soluble drugs, making it a valuable candidate for formulation development. These findings were highlighted in a recent patent application filed by a leading pharmaceutical company.

Despite these promising developments, challenges remain in fully understanding the compound's safety profile and long-term effects. Current studies are focusing on comprehensive toxicological assessments to ensure its suitability for clinical applications. Researchers are also investigating its interactions with other drugs and potential side effects, which are crucial for its eventual translation into therapeutic use.

In conclusion, Benzoic acid,4,4'-[2,2,2-trifluoro-1-(trifluoromethyl)ethylidene]bis[2-nitro- (9CI) (CAS: 115873-09-1) represents a promising candidate for further exploration in chemical biology and pharmaceutical research. Its unique properties and potential applications warrant continued investigation, particularly in the areas of drug development and targeted therapies. Future studies should focus on addressing the remaining challenges to unlock its full therapeutic potential.